(5-Methyl-2-oxo-2h-pyridin-1-yl)-acetic acid hydrazide

• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol
• IUPAC Name: 2-(5-methyl-2-oxopyridin-1-yl)acetohydrazide
• InChI: InChI=1S/C8H11N3O2/c1-6-2-3-8(13)11(4-6)5-7(12)10-9/h2-4H,5,9H2,1H3,(H,10,12)
• InChI Key: CHYFSKFMTAHCCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)C=C1)CC(=O)NN

Description

(5-Methyl-2-oxo-2h-pyridin-1-yl)-acetic acid hydrazide is a useful research compound. Its molecular formula is C8H11N3O2 and its molecular weight is 181.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As described for example 112a, (5-methyl-2-oxo-2H-pyridin-1-yl)-acetic acid ethyl ester in ethanol was reacted with hydrazine hydrate (1.2 equivalents) at rt for 16 h. The mixture was concentrated and crystallized from ethanol/diisopropylether and the compound was obtained as a white solid (yield: 92%). MS: m/e=204.1 [M+Na]+.